Cas no 149-46-2 (1,3-Benzenedisulfonicacid, 4,5-dihydroxy-)
149-46-2 structure
Product Name:1,3-Benzenedisulfonicacid, 4,5-dihydroxy-
1,3-Benzenedisulfonicacid, 4,5-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedisulfonicacid, 4,5-dihydroxy-
- 4,5-dihydroxy- (9ci)1,3-Benzenedisulfonic acid
- 4,5-dihydroxybenzene-1,3-disulphonic acid
- 1,3-Benzenedisulfonic acid, 4,5-dihydroxy- (9CI)
- 3,5-Disulfopyrocatechol
- 4,5-Dihydroxy-1,3-benzenedisulfonic acid
- 4,5-dihydroxybenzene-1,3-disulfonic acid
- Catechol-3,5-disulfonic acid
- m-Benzenedisulfonic acid, 4,5-dihydroxy-
- Pyrocatechol-3,5-disulfonic acid
- Tiron free acid
- 1,2-Dihydroxybenzene-3,5-disulfonic acid
- 1,2-Dihydroxy-3,5-benzenedisulfonic acid
- 3,5-Disulfocatechol disodium salt
- 4,5-dihydroxy-m-benzenedisulfonic acid
- SDD
- Sodium pyrocatechol-3,5-disulfonate
- Disodium 4,5-dihydroxybenzene-1,3-disulphonate
- DTXSID6043963
- NS00024891
- Sodium 1,2-dihydroxybenzenedisulfonate
- Tiron(R)
- 1,2-Dihydroxy-3,5-benzenedisulfonic acid, disodium salt
- 149-46-2 (parent cpd)
- Disodium 1,2-dihydroxybenzene-3,5-disulfonate
- FT-0696885
- Sodium catechol sulfate
- UNII-306J0THJ9U
- Sodium catechol sulphate
- CHEBI:193860
- AKOS016371066
- SCHEMBL30999
- 306J0THJ9U
- Q27255921
- 4,5-Dihydroxy-m-benzenedisulfonic acid disodium salt
- EINECS 205-742-0
- CHEMBL1205542
- Disodium pyrocatechol-3,5-disulfonate
- FT-0631850
- m-Benzenedisulfonic acid, 4,5-dihydroxy-, disodium salt
- 4,5-dihydroxybenzene-1,3-disulonic acid
- Discase
- NSC 107079
- Tiferron
- Sodium 1,2-dihydroxy-3,5-benzenedisulfonate
- Dihydroxy benzene disulfonate disodium salt
- CHYMOPAPAIN
- Disodium 4,5-dihydroxy-m-benzenedisulfonate
- Chymodiactin
- Pyrocatechol-3,5-disulfonic acid disodium salt
- 1,3-Benzenedisulfonic acid, 4,5-dihydroxy-
- BAX 1526
- 1,2-DIHYDROXYBENZENE-3,5-DISULFONIC ACID,di Na SALT
- 149-46-2
-
- Inchi: 1S/C6H6O8S2/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14/h1-2,7-8H,(H,9,10,11)(H,12,13,14)
- InChI Key: XXAXVMUWHZHZMJ-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C=C(C=1)S(=O)(=O)O)O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 269.95038
- Monoisotopic Mass: 269.95
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: -0.7
- Topological Polar Surface Area: 166A^2
Experimental Properties
- Density: 1.649 (estimate)
- Boiling Point: 98°C
- Flash Point: °C
- Refractive Index: 1.6000 (estimate)
- PSA: 149.2
1,3-Benzenedisulfonicacid, 4,5-dihydroxy- Related Literature
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Ranjay K. Tiwari,Ipsha Shruti,J. N. Behera RSC Adv. 2021 11 10767
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Suh-Jen Jane Tsai,Hsiao-Tzu Yan Analyst 1993 118 521
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3. Nuclear magnetic resonance studies of beryllium complexes in aqueous solutionDennis F. Evans,Chih Y. Wong J. Chem. Soc. Dalton Trans. 1992 2009
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Eisuke Watanabe,Chiaki Miyamoto,Asumi Tanaka,Kenzo Iizuka,Satoshi Iwatsuki,Masahiko Inamo,Hideo D. Takagi,Koji Ishihara Dalton Trans. 2013 42 8446
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5. Oxidation of Tiron by (pyrophosphato)manganese(iii). Kinetics and mechanismImre Bozor,László I. Simándi J. Chem. Soc. Dalton Trans. 2002 3226
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